Cas no 1321518-06-2 (2-Bromo-6-methylpyridine-4-boronic acid, pinacol ester)

2-Bromo-6-methylpyridine-4-boronic acid pinacol ester is a versatile boronic ester derivative widely used in Suzuki-Miyaura cross-coupling reactions. Its bromo and boronic ester functional groups enable efficient palladium-catalyzed aryl-aryl bond formation, making it valuable in pharmaceutical and agrochemical synthesis. The pinacol ester group enhances stability, improving handling and storage compared to free boronic acids. The methyl substitution at the 6-position offers steric and electronic modulation for selective coupling reactions. This compound is particularly useful in constructing complex heterocyclic frameworks due to its reactivity and compatibility with diverse reaction conditions. Its crystalline solid form ensures consistent purity and ease of quantification in synthetic applications.
2-Bromo-6-methylpyridine-4-boronic acid, pinacol ester structure
1321518-06-2 structure
Product Name:2-Bromo-6-methylpyridine-4-boronic acid, pinacol ester
CAS No:1321518-06-2
MF:C12H17BBrNO2
MW:297.983882665634
MDL:MFCD16995252
CID:2190419
PubChem ID:56776920
Update Time:2025-05-28

2-Bromo-6-methylpyridine-4-boronic acid, pinacol ester Chemical and Physical Properties

Names and Identifiers

    • 2-Bromo-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-6-methylpyridine
    • 2-bromo-6-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
    • 2-BROMO-6-METHYLPYRIDINE-4-BORONIC ACID,PINACOL ESTER
    • 2-BROMO-6-METHYLPYRIDINE-4-BORONIC ACID, PINACOL ESTER
    • 2-Bromo-6-methylpyridine-4-boronic acid pinacol ester
    • MB17690
    • DB-313656
    • AKOS025293766
    • DTXSID501149664
    • CS-0176311
    • CS-32513
    • 1321518-06-2
    • AT13691
    • MFCD16995252
    • 2-Bromo-6-methylpyridine-4-boronic acid, pinacol ester
    • MDL： MFCD16995252
    • Inchi： 1S/C12H17BBrNO2/c1-8-6-9(7-10(14)15-8)13-16-11(2,3)12(4,5)17-13/h6-7H,1-5H3
    • InChI Key： VUXGPHWZUJGTFK-UHFFFAOYSA-N
    • SMILES： BrC1=CC(B2OC(C)(C)C(C)(C)O2)=CC(C)=N1

Computed Properties

  • Exact Mass: 297.05400
  • Monoisotopic Mass: 297.05357Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 282
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 31.4Ų

Experimental Properties

  • PSA: 31.35000
  • LogP: 2.45170

2-Bromo-6-methylpyridine-4-boronic acid, pinacol ester Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-Bromo-6-methylpyridine-4-boronic acid, pinacol ester Pricemore >>

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B694888-25mg
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abcr
AB311497-250 mg
2-Bromo-6-methylpyridine-4-boronic acid, pinacol ester, 95%; .
 1321518-06-2 95%
250 mg
 €359.90 2023-07-19
abcr
AB311497-1 g
2-Bromo-6-methylpyridine-4-boronic acid, pinacol ester, 95%; .
 1321518-06-2 95%
1 g
 €784.90 2023-07-19
abcr
AB311497-250mg
2-Bromo-6-methylpyridine-4-boronic acid, pinacol ester, 95%; .
 1321518-06-2 95%
250mg
 €359.90 2025-04-21
abcr
AB311497-1g
2-Bromo-6-methylpyridine-4-boronic acid, pinacol ester, 95%; .
 1321518-06-2 95%
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 €784.90 2025-04-21
A2B Chem LLC
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2-Bromo-6-methylpyridine-4-boronic acid, pinacol ester
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